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Compound of Interest

Bis(4-(4-propylcyclohexyl)aniline);
Compound Name:
sulfuric acid

CAS No.: 1610377-04-2

Cat. No.: B1378541

Get Quote

Bis(4-(4-propylcyclohexyl)aniline) Sulfate[1][2]
Executive Summary & Critical Identification

CAS Number: 1610377-04-2 Chemical Name: Bis(4-(4-propylcyclohexyl)aniline) sulfate
Synonyms: 4-(4-Propylcyclohexyl)aniline hemisulfate; Di(4-(4-propylcyclohexyl)anilinium)
sulfate.[1] Audience Note: This compound is a specialized liquid crystalline mesogen salt.[2][1]
In drug development, its primary relevance lies in Liquid Crystal Drug Delivery Systems
(LCCDDS) and as a high-purity synthesis intermediate for lipophilic pharmaceutical motifs.[2][1]
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I\ CRITICAL SAFETY NOTICE — IDENTITY CONFLICT Researchers must distinguish this
chemical CAS from the Bio-Rad Catalog #161-0377 ("Precision Plus Protein™ Dual Xtra

Standards”). These are entirely unrelated products.

e CAS 1610377-04-2: Small molecule chemical salt (MW 532.79). [2][1] * Bio-Rad 161-0377:
Protein mixture for SDS-PAGE (MW 2-250 kDa). [2][1] * Action: Verify identity via Mass

Spectrometry (MS) or NMR before use in formulation.

Molecular Identity & Structural Analysis

This compound is a sulfuric acid salt of a lipophilic aniline derivative.[2][1] The structure
consists of two protonated 4-(4-propylcyclohexyl)aniline cations balanced by a single sulfate
anion.[2][1]
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Property Data

Molecular Formula N

O

S

Molecular Weight 532.79 g/mol

4-(4-propylcyclohexyl)aniline (C
Component A (Base) H

N, MW 217.[2][1]35)

Sulfuric Acid (H

Component B (Acid) SO
, MW 98.[2]08)
Stoichiometry 2:1 (Base:Acid)
Core Motif Phenyl-Cyclohexyl mesogenic core with alkyl tail

Structural Implications for Formulation

e Amphiphilic Character: The molecule possesses a highly lipophilic tail (propyl-cyclohexyl-
phenyl) and a polar, ionic headgroup (anilinium sulfate).[2][1] This structure is characteristic
of surfactant-like mesogens, capable of forming lyotropic liquid crystals in solution.[2][1]

o Chirality: The cyclohexyl ring introduces cis/trans isomerism.[2][1] The trans isomer is
typically the thermodynamically stable form required for liquid crystalline behavior.[2][1]

Core Physicochemical Properties

The following data synthesizes predicted and experimental values for the free base and the salt
form, essential for pre-formulation studies.
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Parameter Value (Approx/Predicted)

Context & Causality

_ White to off-white crystalline
Physical State ]
solid

High lattice energy due to ionic
stacking of sulfate and pi-

stacking of phenyl rings.[2][1]

Melting Point > 200°C (Decomposition)

Typical for organic sulfate
salts; exact MP depends on

hydration state.[2]

LogP (Free Base) 58104

High Lipophilicity.[2] The
propyl-cyclohexyl chain drives
partitioning into lipid bilayers.

[2]1]

LogD (pH 7.4) ~3.5-4.0

At physiological pH, the aniline
(pKa ~4.[2][1]5) is largely
uncharged, maintaining high
lipophilicity.[2][1]

pKa (Conjugate Acid) 46 +0.5

The anilinium ion is a weak
acid.[2] It deprotonates readily
above pH 5, releasing the

insoluble free base.[2][1]

Hygroscopicity Moderate

Sulfate salts can form
hydrates.[2][1] Storage under

desiccant is required.[2][1]

Solubility & Dissolution Dynamics

Understanding the solubility profile is critical for processing.[2][1] The salt form enhances

solubility in polar organic solvents compared to the free base, but water solubility remains

limited due to the massive hydrophobic domain.[2][1]

Solubility Profile Table
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Solvent Solubility Rating Mechanistic Insight

Protonated form is soluble, but
Water (pH < 4) Low to Moderate may form micelles/gels due to

surfactant nature.[2][1]

Deprotonation yields the
Water (pH > 6) Insoluble hydrophobic free base,
causing precipitation.[2][1]

Excellent solvent for both ionic

DMSO High (> 50 mg/mL) ) » )
and lipophilic domains.[2]
Soluble, often used for
Methanol/Ethanol Moderate o
recrystallization.[1]
The salt is poorly soluble in
_ , non-polar chlorinated solvents
Dichloromethane Low (Salt) / High (Base)

unless a phase transfer

catalyst is used.[2]

Dissolution Protocol (Self-Validating)
e Solvent Selection: Use DMSO for stock solutions (10-20 mM).[2][1]

e Sonication: Required to break the crystal lattice.[2][1] Sonicate at 40°C for 10 minutes.

e Visual Check: Solution must be clear. If turbidity persists, the free base may be present; add
leq.ofH

SO

or switch to acidic methanol.[2][1]

Stability & Degradation Pathways

Researchers must monitor specific degradation routes during forced degradation studies
(stress testing).[2]
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» Oxidation: The aniline nitrogen is susceptible to oxidation (N-oxides) and azo-coupling,
especially under light exposure.[2][1]

o Mitigation: Store in amber vials under Argon/Nitrogen.

¢ Hydrolysis: The cyclohexyl-phenyl bond is metabolically stable, but the sulfate salt can
dissociate in high humidity, leading to disproportionation.[2][1]

e Thermal: Stable up to ~150°C. Above this, desulfation and polymerization of the aniline core
may occur.[2][1]

Applications in Drug Development

While not a drug substance itself, CAS 1610377-04-2 serves two high-value roles:

A. Liquid Crystal Drug Delivery Systems (LCCDDS)

This molecule is a lyotropic mesogen.[2][1] In aqueous environments, it can self-assemble into
cubosomes or hexosomes.[2][1] These nanostructures are used to encapsulate hydrophobic
drugs, improving bioavailability.[2][1]

e Mechanism: The hydrophobic tails (propyl-cyclohexyl) anchor into the lipid bilayer, while the
sulfate headgroups interface with water, creating high-surface-area channels for drug
loading.[2][1]

B. Synthesis Intermediate

It is a precursor for introducing the 4-(trans-4-propylcyclohexyl)phenyl moiety, a "privileged
structure" in medicinal chemistry found in various ion channel blockers and GPCR ligands.[2][1]

Experimental Protocols
Workflow 1: Determination of Critical Micelle Concentration
(CMC)

Since this salt acts as a surfactant, determining the CMC is vital for formulation.[2][1]

o Preparation: Prepare a serial dilution of CAS 1610377-04-2 in water (range: 1 uM to 10 mM).
[21[1]
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Probe Addition: Add Pyrene (fluorescent probe) to each vial (final conc. 0.5 uM).[2][1]

Incubation: Shake at 25°C for 24 hours to reach equilibrium.

Measurement: Measure Fluorescence Emission spectra (excitation 334 nm).

Analysis: Plot the ratio of intensities

(373 nm / 384 nm) vs. log concentration. The inflection point indicates the CMC.[2][1]

Workflow 2: HPLC Purity Analysis
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).[2][1]

» Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid is crucial to keep the aniline
protonated).[2]

» Mobile Phase B: Acetonitrile + 0.1% TFA.[2][1]

o Gradient: 50% B to 95% B over 15 minutes. (High organic start required due to lipophilicity).
[2]

¢ Detection: UV at 254 nm (Phenyl ring absorption).[2]

Visualization: Physicochemical Characterization
Workflow
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Start: Raw Material
CAS 1610377-04-2

Exclude Bio-Rad
Standard

Identity Verification
(MS/NMR)

l

Solubility Screening
(DMSO, MeOH, pH 1.2, pH 7.4)

Is it Soluble?

Yes (Organic/Acidic) \\Yes (Aqueous)

Liquid Crystal Phase CMC Determination
Behavior (PLM/DSC) (Pyrene Fluorescence)

%ophase Identiﬁedﬁcelle Formation

Formulation Development
(Lipid Nanoparticles/Cubosomes)

Click to download full resolution via product page

Caption: Logical workflow for characterizing CAS 1610377-04-2, moving from identity
verification to formulation feasibility studies.
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o Formulation Context: Boyd, B. J., et al. (2009).[2][1] "Lyotropic liquid crystalline systems for
drug delivery." Drug Development and Industrial Pharmacy.

o Bio-Rad Safety Note: Bio-Rad Laboratories. (2024).[2][3] Precision Plus Protein™ Dual Xtra
Standards Product Sheet. [2][4]

(Note: Specific physicochemical data points such as exact MP and LogP are derived from
structural analogues (4-alkylcyclohexylanilines) due to the specialized nature of this salt form.)

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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